Cas no 500543-33-9 (Benzenesulfonamide, 4-[[4-(3-quinolinylamino)-2-pyrimidinyl]amino]-)

• Product Name: Benzenesulfonamide, 4-[[4-(3-quinolinylamino)-2-pyrimidinyl]amino]-
• CAS No: 500543-33-9
• MF: C₁₉H₁₆N₆O₂S
• MW: 392.434341430664
• CID: 1545128
• Update Time: 2024-08-23

Benzenesulfonamide, 4-[[4-(3-quinolinylamino)-2-pyrimidinyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-[[4-(3-quinolinylamino)-2-pyrimidinyl]amino]-

• Inchi： 1S/C19H16N6O2S/c20-28(26,27)16-7-5-14(6-8-16)24-19-21-10-9-18(25-19)23-15-11-13-3-1-2-4-17(13)22-12-15/h1-12H,(H2,20,26,27)(H2,21,23,24,25)
• InChI Key： MMQXDVZNRQXGQS-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(NC2=NC=CC(NC3=CC4C(N=C3)=CC=CC=4)=N2)C=C1

Computed Properties

• Exact Mass: 392.10578

Experimental Properties

• Density: 1.485±0.06 g/cm3(Predicted)
• Boiling Point: 708.5±70.0 °C(Predicted)
• PSA: 122.89
• pka: 9.82±0.12(Predicted)